molecular formula C10H15N5O B8477947 2-Pyridinecarboxylic acid,4-(1-piperazinyl)-,hydrazide

2-Pyridinecarboxylic acid,4-(1-piperazinyl)-,hydrazide

Cat. No.: B8477947
M. Wt: 221.26 g/mol
InChI Key: MKIMEFCRZHIESY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Pyridinecarboxylic acid,4-(1-piperazinyl)-,hydrazide is a useful research compound. Its molecular formula is C10H15N5O and its molecular weight is 221.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15N5O

Molecular Weight

221.26 g/mol

IUPAC Name

4-piperazin-1-ylpyridine-2-carbohydrazide

InChI

InChI=1S/C10H15N5O/c11-14-10(16)9-7-8(1-2-13-9)15-5-3-12-4-6-15/h1-2,7,12H,3-6,11H2,(H,14,16)

InChI Key

MKIMEFCRZHIESY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=CC(=NC=C2)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloropyridine-2-carboxylic acid hydrazide (9.37 g), piperazine (20.0 g) and sodium bicarbonate (15 g) in n-butanol (120 ml) was heated under reflux with stirring for 18 hours and then cooled and filtered. The filtrate was evaporated and the residue was chromatographed on silica gel. Elution with a mixture of chloroform, ethanol and concentrated aqueous ammonia solution (50:50:1) gave the product as a solid (8.10 g), m.p. 212°-217° C. (decomp.).
Quantity
9.37 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.